Cas no 7408-18-6 (Butanedioic acid,2,2'-oxybis-)

• Product Name: Butanedioic acid,2,2'-oxybis-
• CAS No: 7408-18-6
• MF: C₈H₁₀O₉
• MW: 250.159603595734
• CID: 568729
• PubChem ID: 23887
• Update Time: 2025-04-19

Butanedioic acid,2,2'-oxybis- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,2'-oxybis-
• 2-(1,2-dicarboxyethoxy)butanedioic acid
• 2,2'-oxydisuccinic acid
• 2,2'-oxydibutanedioic acid
• Malomalic ether
• SCHEMBL30293
• Butanedioic acid, 2,2'-oxybis-
• 2V675X30VA
• NS00047180
• oxydisuccinic acid
• DTXSID00884382
• 7408-18-6
• EINECS 231-015-2
• UNII-2V675X30VA
• 2-(1,4-dihydroxy-1,4-dioxobutan-2-yl)oxybutanedioic acid

• Inchi： 1S/C8H10O9/c9-5(10)1-3(7(13)14)17-4(8(15)16)2-6(11)12/h3-4H,1-2H2,(H,9,10)(H,11,12)(H,13,14)(H,15,16)
• InChI Key： CFPOJWPDQWJEMO-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)CC(=O)O)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 250.0324
• Monoisotopic Mass: 250.03248189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Density: 1.71
• Boiling Point: 523.1°C at 760 mmHg
• Flash Point: 210.9°C
• Refractive Index: 1.556
• PSA: 158.43